Cas no 1804338-43-9 (6-Hydroxy-4-iodo-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 6-Hydroxy-4-iodo-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804338-43-9
• MF: C₆H₂F₃IN₂O₄
• MW: 349.990764141083
• CID: 4831173
• Update Time: 2025-05-19

6-Hydroxy-4-iodo-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-iodo-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H2F3IN2O4/c7-6(8,9)16-5-4(12(14)15)2(10)1-3(13)11-5/h1H,(H,11,13)
• InChI Key： WKNDLSUJYOKMTL-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(=C1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2

Additional information on 6-Hydroxy-4-iodo-3-nitro-2-(trifluoromethoxy)pyridine

6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine, also known by its CAS number 1804338-43-9, is a highly functionalized pyridine derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique substitution pattern, featuring a hydroxyl group at position 6, an iodine atom at position 4, a nitro group at position 3, and a trifluoromethoxy group at position 2. These substituents collectively impart distinctive electronic and steric properties to the molecule, making it a versatile building block for various applications.

The synthesis of 6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in synthetic methodologies have enabled the construction of this compound with improved efficiency and scalability. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted reactions to streamline the synthesis process, reducing both time and cost.

From a structural standpoint, the presence of multiple electron-withdrawing groups (EWGs) such as the nitro and trifluoromethoxy groups significantly influences the electronic properties of the pyridine ring. These EWGs deactivate the ring towards nucleophilic aromatic substitution but activate it towards electrophilic substitution under certain conditions. The hydroxyl group at position 6 introduces additional complexity by providing a site for potential hydrogen bonding interactions, which can be exploited in drug design for enhancing bioavailability.

Recent studies have highlighted the potential of 6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine as a precursor for constructing bioactive molecules with anti-tumor and anti-inflammatory properties. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its role as a valuable scaffold in drug discovery efforts.

In addition to its pharmacological applications, this compound has found utility in materials science as a building block for constructing advanced materials with tailored electronic properties. The iodine atom at position 4 serves as a convenient site for further functionalization, enabling the incorporation of diverse substituents to achieve desired material characteristics. For instance, recent work has explored its use in synthesizing novel coordination polymers and metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

The trifluoromethoxy group at position 2 is particularly noteworthy due to its strong electron-withdrawing nature and ability to enhance molecular stability. This feature makes it an attractive moiety for designing molecules with high thermal stability and resistance to chemical degradation. Recent research has leveraged this property to develop new classes of flame-retardant polymers, which are critical for modern industrial applications.

In terms of spectroscopic characterization, 6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral features make it amenable for use in sensing applications, where changes in absorption can serve as indicators for analyte detection. Researchers have recently explored its potential as a sensor for detecting heavy metal ions in aqueous environments, demonstrating high sensitivity and selectivity.

The combination of multiple functional groups in this molecule also makes it an ideal candidate for click chemistry approaches. For instance, the hydroxyl group can be readily converted into other functionalities such as esters or ethers, enabling modular assembly of complex structures. This versatility has been exploited in recent studies aimed at developing new classes of antibiotics by appending bioactive motifs onto the pyridine scaffold.

In conclusion, 6-Hydroxy-4-Iodo-3-Nitro-2-(Trifluoromethoxy)Pyridine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique substitution pattern confers it with remarkable chemical versatility, making it an invaluable tool for researchers seeking to design innovative solutions in drug discovery, materials science, and analytical chemistry. As ongoing research continues to uncover new facets of its potential, this compound is poised to play an increasingly prominent role in advancing scientific knowledge and technological innovation.